Cas no 2765255-93-2 (1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester)

• Product Name: 1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 2765255-93-2
• MF: C₁₉H₂₁F₃N₂O₂
• MW: 366.377455472946
• CID: 6788224
• PubChem ID: 164628567
• Update Time: 2025-07-02

1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester
• BDBM50575835
• HY-149143
• CHEMBL4878260
• JNJ-28583113
• CS-0645754
• 2765255-93-2

• Inchi： 1S/C19H21F3N2O2/c1-2-26-17(25)12-24-16-7-5-3-4-6-15(16)18(23-24)13-8-10-14(11-9-13)19(20,21)22/h8-11H,2-7,12H2,1H3
• InChI Key： WOERTJPEDOUEDS-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(C(F)(F)F)C=C2)C2CCCCCC=2N1CC(OCC)=O

Computed Properties

• Exact Mass: 366.15551240g/mol
• Monoisotopic Mass: 366.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 462.2±45.0 °C(Predicted)
• pka: 1.52±0.20(Predicted)

Additional information on 1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester

Comprehensive Overview of 1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester (CAS No. 2765255-93-2)

The compound 1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester (CAS No. 2765255-93-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cycloheptapyrazole core and a trifluoromethylphenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced bioavailability and metabolic stability. This compound’s ethyl ester moiety further improves its solubility, a critical factor in formulation development. As the pharmaceutical industry shifts toward targeted therapies, molecules like 1(4H)-Cycloheptapyrazoleacetic acid derivatives are gaining attention for their potential as kinase inhibitors or GPCR modulators, addressing unmet medical needs in oncology and neurology.

From a synthetic chemistry perspective, the 5,6,7,8-tetrahydro scaffold of this compound offers versatility for structural modifications. Its cycloheptapyrazole ring system is rare in nature, making it a valuable template for designing novel bioactive agents. Recent publications highlight its utility in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Computational studies suggest that its trifluoromethylphenyl group enhances binding affinity to protein targets, a feature often queried in academic search engines.

Environmental and regulatory considerations are also shaping research around CAS No. 2765255-93-2. With growing emphasis on green chemistry, scientists are investigating sustainable synthesis routes for such heterocyclic compounds. The ethyl ester functionality, in particular, is being optimized to reduce waste generation, reflecting industry-wide efforts to align with ESG (Environmental, Social, and Governance) principles.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR, with the trifluoromethyl signal serving as a distinctive marker. These methods are frequently searched in conjunction with CAS numbers by quality control professionals. Furthermore, the compound’s stability under various pH conditions is a key focus area, as it impacts shelf-life and storage protocols—a common concern for formulation scientists.

In summary, 1(4H)-Cycloheptapyrazoleacetic acid, 5,6,7,8-tetrahydro-3-[4-(trifluoromethyl)phenyl]-, ethyl ester represents a convergence of cutting-edge medicinal chemistry and sustainable innovation. Its multifaceted applications, from drug development to material science, position it as a compound of enduring relevance in interdisciplinary research.